4-(3,4-Dichlorophenyl)phenol
Overview
Description
“4-(3,4-Dichlorophenyl)phenol” is a derivative of phenol. It has the molecular formula Cl2C6H3OH . It is a chlorinated derivative of phenol .
Molecular Structure Analysis
The molecular structure of “this compound” has been analyzed using X-ray crystal structure analysis . The compound was synthesized in three different methods, namely, conventional, MW irradiation with solvent, and MW irradiation without solvent .Chemical Reactions Analysis
Phenols, including “this compound”, don’t undergo oxidation in the same way as alcohols because they don’t have a hydrogen atom on the hydroxyl-bearing carbon. Instead, oxidation of a phenol yields a 2,5-cyclohexadiene-1,4-dione, or quinone .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular mass of 163.00 g·mol−1 . It has a phenolic odor . The melting point is 67.8 °C (154.0 °F; 340.9 K), and the boiling point is 253 °C (487 °F; 526 K) .Scientific Research Applications
Determination and Analysis
Research has explored the determination of phenolic compounds, including those structurally related to 4-(3,4-Dichlorophenyl)phenol, in water and soil samples. A study by Castillo, Puig, and Barceló (1997) developed a method using liquid-solid extraction followed by liquid chromatography for identifying priority phenolic compounds in water and industrial effluents (Castillo, Puig, & Barceló, 1997). Another study by Alonso et al. (1998) presented an analytical protocol for determining priority phenolic compounds in soil samples, highlighting the importance of accurate detection for environmental monitoring (Alonso, Puig, Silgoner, Grasserbauer, & Barceló, 1998).
Adsorption Studies
The adsorption behavior of phenolic compounds on various adsorbents has been extensively studied. Liu et al. (2010) investigated the adsorption of substituted phenols, including 2,4-dichlorophenol, on activated carbon fibers (ACFs), providing insights into adsorption mechanisms and the effects of structural characteristics on adsorption capacity (Liu, Zheng, Wang, Jiang, & Li, 2010).
Photocatalytic Degradation
Kim and Choi (2005) explored the visible-light-induced photocatalytic degradation of phenolic compounds, including 4-chlorophenol and 2,4-dichlorophenol, in aqueous suspension of pure titania. Their findings demonstrate the potential for using photocatalysis in the degradation of hazardous phenolic pollutants under visible light conditions (Kim & Choi, 2005).
Oxidative Transformation
The study by Zhang and Huang (2003) focused on the oxidative transformation of triclosan and chlorophene by manganese oxides, which shares structural similarities with this compound. This research sheds light on the oxidation processes of phenolic compounds and their environmental fates (Zhang & Huang, 2003).
Safety and Hazards
Mechanism of Action
Target of Action
4-(3,4-Dichlorophenyl)phenol, a derivative of phenol, is known to exhibit potent antimicrobial activities . The primary targets of this compound are bacterial cells, where it interferes with cell wall synthesis, DNA replication, and enzyme production . This broad range of targets leads to a higher sensitivity of bacterial cells towards this compound .
Mode of Action
The compound interacts with its targets by disrupting key biological processes. It interferes with the synthesis of the bacterial cell wall, leading to structural instability and eventual cell death . It also inhibits DNA replication, preventing the bacteria from multiplying . Furthermore, it disrupts enzyme production, which can affect various metabolic processes within the bacterial cell .
Biochemical Pathways
The compound affects the biochemical pathways related to cell wall synthesis, DNA replication, and enzyme production . The disruption of these pathways leads to downstream effects such as cell death, prevention of cell multiplication, and disruption of metabolic processes .
Result of Action
The result of the action of this compound is the death of bacterial cells. By disrupting cell wall synthesis, DNA replication, and enzyme production, the compound prevents bacterial growth and multiplication, leading to the death of the bacteria .
Biochemical Analysis
Biochemical Properties
It is known that phenolic compounds, including 4-(3,4-Dichlorophenyl)phenol, can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Phenolic compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . Specific studies on the cellular effects of this compound are needed to provide a detailed understanding of its role in cellular processes.
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
4-(3,4-dichlorophenyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2O/c13-11-6-3-9(7-12(11)14)8-1-4-10(15)5-2-8/h1-7,15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTTIPSVNOWSCRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60968672 | |
Record name | 3',4'-Dichloro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53890-77-0 | |
Record name | 3′,4′-Dichloro[1,1′-biphenyl]-4-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53890-77-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1,1'-Biphenyl)-4-ol, 3',4'-dichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053890770 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3',4'-Dichloro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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